Cas no 647023-91-4 (2-Thiophenecarboxylic acid, 5-(5-formyl-2-furanyl)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(5-formyl-2-furanyl)-, ethyl ester
• CAS No: 647023-91-4
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 418195
• PubChem ID: 46237520
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-(5-formyl-2-furanyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(5-formyl-2-furanyl)-, ethyl ester
• ethyl 5-(5-formylfuran-2-yl)thiophene-2-carboxylate
• SCHEMBL14450247
• 647023-91-4
• DTXSID50673167

• Inchi： 1S/C12H10O4S/c1-2-15-12(14)11-6-5-10(17-11)9-4-3-8(7-13)16-9/h3-7H,2H2,1H3
• InChI Key： WVBRGFXGONKCCB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 250.03
• Monoisotopic Mass: 250.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.8A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 56.51